Cas no 57056-38-9 (Pentanedioic acid, 3-(2-methoxy-2-oxoethyl)-, dimethyl ester)

• Product Name: Pentanedioic acid, 3-(2-methoxy-2-oxoethyl)-, dimethyl ester
• CAS No: 57056-38-9
• MF: C₁₀H₁₆O₆
• MW: 232.230443954468
• CID: 346746
• PubChem ID: 19038603
• Update Time: 2025-04-19

Pentanedioic acid, 3-(2-methoxy-2-oxoethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(2-methoxy-2-oxoethyl)-, dimethyl ester
• dimethyl 3-(2-methoxy-2-oxoethyl)pentanedioate
• DTXSID20597624
• dimethyl 3-methoxycarbonylmethylglutarate
• 3-(methoxycarbonylmethyl)glutaric acid dimethylester
• GGZYSWCZXIMIIW-UHFFFAOYSA-N
• SCHEMBL3197402
• 57056-38-9

• Inchi： 1S/C10H16O6/c1-14-8(11)4-7(5-9(12)15-2)6-10(13)16-3/h7H,4-6H2,1-3H3
• InChI Key： GGZYSWCZXIMIIW-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(=O)OC)CC(=O)OC)=O

Computed Properties

• Exact Mass: 232.09468
• Monoisotopic Mass: 232.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9